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Clinical Trial Data for Irsenontrine

The following table consolidates the key findings from clinical trials of Irsenontrine, particularly in patients

with DLB.
Trial Aspect Details and Results
Primary Trial failed to meet its primary objective of improving cognitive function in DLB
Outcome patients over 12 weeks [1].
Trial Design 12-week, randomized, placebo-controlled Phase 2/3 trial in 196 participants with

Key Biomarker
Result

Amyloid
Copathology

Post-Hoc
Analysis

DLB [1].

Robust 239% average increase in cerebrospinal fluid (CSF) cyclic GMP (cGMP)
levels, confirming target engagement [2].

CSF cGMP increase was consistent regardless of amyloid co-pathology status;
clinical outcomes did not consistently correlate with amyloid status [2].

A trend toward greater improvement was seen in the "pure DLB" subgroup
compared to the "DLB with Alzheimer's changes" subgroup, though it was not
statistically significant [1].
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Preclinical and Mechanistic Evidence

Before clinical trials, extensive preclinical studies established the drug's mechanism of action and potential

benefits, as summarized below.

Aspect Preclinical Findings

Mechanism of Highly selective inhibition of Phosphodiesterase 9 (PDE9), increasing cyclic GMP
Action (cGMP) in the brain [3] [4].

Downstream Increased phosphorylation of the GluAl subunit of AMPA receptors, which is crucial
Effects for synaptic plasticity and long-term potentiation (LTP) [4].

Cognitive Oral administration significantly improved learning and memory in a novel object
Outcomes recognition test in naive rats and in a rat model with impaired cGMP pathways [4].
Combination Research on human iPSC-derived neurons suggests that Irsenontrine may
Therapy enhance cholinergic function when combined with donepezil, a common

Alzheimer's drug [5].

Proposed Signhaling Pathway and Experimental
Workflow

The proposed mechanism by which Irsenontrine is believed to improve cognitive function involves a specific

signaling pathway within neurons.
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A typical in-vivo experiment to validate this pathway and the drug's efficacy would follow the workflow

below.
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Interpretation of the Discrepancy Between Data and
Outcome

The collective data presents a key question for researchers: why did a drug with a strong mechanistic

rationale and clear target engagement fail its primary clinical endpoint?

o Trial Design and Measurement Tools: The trial enrolled participants with moderate-stage DLB
(mean baseline MoCA score of ~14/30), which may have been too advanced for a symptomatic
treatment to show benefit [1]. The electronic MoCA and CIBIC-plus, while used in Alzheimer's trials,
may not be the most sensitive tools to capture cognitive change specific to DLB [1].

¢ Pathological Complexity: The exploratory analysis suggesting a potential effect in "pure DLB"
patients highlights the impact of co-existing Alzheimer's pathology (amyloid and tau) in DLB patient
populations. This heterogeneity can mask a treatment effect in an unselected group [1].

Conclusion for Researchers
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Irsenontrine represents a mechanistically sound approach that successfully targeted the PDE9 enzyme but
failed to translate that effect into a measurable cognitive benefit in a heterogeneous DLB population within a

12-week period.

e For future trials, the data strongly suggests the need for earlier intervention and the development

of DLB-specific outcome measures.
o Patient stratification based on biomarker profiles (e.g., pure DLB vs. mixed pathology) may be

essential to demonstrate efficacy [1] [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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